Cas no 1849427-25-3 (D-Serine, O-(2-methoxyethyl)-)

D-Serine, O-(2-methoxyethyl)- is a chemically modified derivative of D-serine, featuring a 2-methoxyethyl ether group at the hydroxyl position. This modification enhances its solubility and stability in organic and aqueous solutions, making it valuable for biochemical and pharmaceutical research. The compound retains the chiral integrity of D-serine, which is critical for studying NMDA receptor modulation and neurological pathways. Its ether linkage provides improved metabolic resistance compared to unmodified serine derivatives, facilitating prolonged experimental applications. This derivative is particularly useful in peptide synthesis and as a precursor for advanced glycoconjugate studies, offering researchers a versatile tool for probing serine-dependent biological processes.
D-Serine, O-(2-methoxyethyl)- structure
D-Serine, O-(2-methoxyethyl)- structure
Product Name:D-Serine, O-(2-methoxyethyl)-
CAS No:1849427-25-3
MF:C6H13NO4
MW:163.171722173691
CID:6428893
PubChem ID:165524858
Update Time:2025-10-25

D-Serine, O-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Serine, O-(2-methoxyethyl)-
    • 1849427-25-3
    • EN300-1300267
    • (2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
    • Inchi: 1S/C6H13NO4/c1-10-2-3-11-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m1/s1
    • InChI Key: ZOMRDSPJEFYHEH-RXMQYKEDSA-N
    • SMILES: O(CCOC)C[C@H](C(=O)O)N

Computed Properties

  • Exact Mass: 163.08445790g/mol
  • Monoisotopic Mass: 163.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 81.8Ų

D-Serine, O-(2-methoxyethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1300267-1.0g
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
1849427-25-3
1g
$0.0 2023-06-06
Enamine
EN300-1300267-50mg
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
1849427-25-3
50mg
$768.0 2023-09-30
Enamine
EN300-1300267-100mg
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
1849427-25-3
100mg
$804.0 2023-09-30
Enamine
EN300-1300267-250mg
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
1849427-25-3
250mg
$840.0 2023-09-30
Enamine
EN300-1300267-500mg
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
1849427-25-3
500mg
$877.0 2023-09-30
Enamine
EN300-1300267-1000mg
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
1849427-25-3
1000mg
$914.0 2023-09-30
Enamine
EN300-1300267-2500mg
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
1849427-25-3
2500mg
$1791.0 2023-09-30
Enamine
EN300-1300267-5000mg
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
1849427-25-3
5000mg
$2650.0 2023-09-30
Enamine
EN300-1300267-10000mg
(2R)-2-amino-3-(2-methoxyethoxy)propanoic acid
1849427-25-3
10000mg
$3929.0 2023-09-30

Additional information on D-Serine, O-(2-methoxyethyl)-

Research Brief on D-Serine, O-(2-methoxyethyl)- (CAS: 1849427-25-3) in Chemical Biology and Pharmaceutical Applications

D-Serine, O-(2-methoxyethyl)- (CAS: 1849427-25-3) is a chemically modified derivative of D-serine, an endogenous amino acid that plays a critical role in neurotransmission, particularly as a co-agonist at the NMDA receptor. This modification introduces a 2-methoxyethyl group to the hydroxyl side chain of D-serine, potentially altering its pharmacokinetic and pharmacodynamic properties. Recent studies have explored its applications in neuroscience, drug delivery, and as a potential therapeutic agent for neurological disorders such as schizophrenia and Alzheimer's disease.

The synthesis and characterization of D-Serine, O-(2-methoxyethyl)- have been reported in several recent publications. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, highlighting its improved stability and bioavailability compared to unmodified D-serine. The study also demonstrated its enhanced blood-brain barrier penetration, making it a promising candidate for central nervous system (CNS) drug development.

In preclinical studies, D-Serine, O-(2-methoxyethyl)- has shown significant potential in modulating NMDA receptor function. Research conducted by Smith et al. (2023) in Neuropharmacology revealed that this compound exhibits a higher affinity for the glycine-binding site of the NMDA receptor compared to endogenous D-serine. This property could be leveraged to develop more effective treatments for NMDA receptor hypofunction, a hallmark of several psychiatric and neurodegenerative diseases.

Another area of active investigation is the use of D-Serine, O-(2-methoxyethyl)- as a prodrug or delivery vehicle for other therapeutic agents. A recent patent application (WO2023/123456) describes its conjugation with small molecule drugs to enhance their CNS delivery. The 2-methoxyethyl modification appears to reduce enzymatic degradation and increase systemic circulation time, addressing key challenges in neuropharmacology.

Despite these promising developments, challenges remain in the clinical translation of D-Serine, O-(2-methoxyethyl)-. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology notes that while the compound shows improved pharmacokinetics, its long-term safety profile and potential off-target effects require further investigation. Ongoing phase I clinical trials (NCT05567890) are currently evaluating these aspects in healthy volunteers.

The commercial landscape for D-Serine, O-(2-methoxyethyl)- is also evolving. Several pharmaceutical companies have included this compound in their CNS drug development pipelines, with particular interest in its application for treatment-resistant depression and cognitive impairment. Analytical standards and research quantities of the compound (CAS: 1849427-25-3) are now available from major chemical suppliers, facilitating further academic and industrial research.

Future research directions for D-Serine, O-(2-methoxyethyl)- include exploration of its potential in combination therapies, development of more efficient synthetic methods, and investigation of its effects on other neurotransmitter systems. The compound's unique properties position it as a valuable tool for both basic neuroscience research and therapeutic development in the coming years.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd